Cas no 2229128-93-0 (2-(2-methoxy-4,5-dimethylphenyl)prop-2-en-1-amine)

• Product Name: 2-(2-methoxy-4,5-dimethylphenyl)prop-2-en-1-amine
• CAS No: 2229128-93-0
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 6551005
• PubChem ID: 165967697
• Update Time: 2025-08-02

2-(2-methoxy-4,5-dimethylphenyl)prop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2-methoxy-4,5-dimethylphenyl)prop-2-en-1-amine
• EN300-1834991
• 2229128-93-0

• Inchi： 1S/C12H17NO/c1-8-5-11(10(3)7-13)12(14-4)6-9(8)2/h5-6H,3,7,13H2,1-2,4H3
• InChI Key： YWAJZNOIUQAUSO-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(C)=C(C)C=C1C(=C)CN

Computed Properties

• Exact Mass: 191.131014166g/mol
• Monoisotopic Mass: 191.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 35.2Ų

Additional information on 2-(2-methoxy-4,5-dimethylphenyl)prop-2-en-1-amine

Comprehensive Overview of 2-(2-Methoxy-4,5-dimethylphenyl)prop-2-en-1-amine (CAS No. 2229128-93-0)

The compound 2-(2-methoxy-4,5-dimethylphenyl)prop-2-en-1-amine (CAS No. 2229128-93-0) is an organic molecule with a unique structural framework, combining aromatic and aliphatic functionalities. Its molecular formula and weight make it a subject of interest in various research fields, including medicinal chemistry, material science, and agrochemical applications. The presence of a methoxy group and dimethyl substitution on the phenyl ring, along with a prop-2-en-1-amine side chain, contributes to its distinctive chemical properties and potential reactivity.

In recent years, the demand for specialized organic compounds like 2-(2-methoxy-4,5-dimethylphenyl)prop-2-en-1-amine has surged, driven by advancements in synthetic methodologies and the growing need for novel intermediates in drug discovery. Researchers and industry professionals frequently search for keywords such as "synthesis of 2-(2-methoxy-4,5-dimethylphenyl)prop-2-en-1-amine", "CAS 2229128-93-0 applications", and "amine derivatives in pharmaceuticals". These queries reflect the compound's relevance in cutting-edge scientific endeavors.

The structural features of CAS No. 2229128-93-0 suggest potential utility in designing bioactive molecules. For instance, the methoxy group is often associated with enhanced metabolic stability, while the dimethylphenyl moiety may influence lipophilicity and binding affinity. Such characteristics are critical in optimizing drug candidates, particularly in targeting neurological or inflammatory pathways—a trending topic in biomedical research.

From a synthetic perspective, 2-(2-methoxy-4,5-dimethylphenyl)prop-2-en-1-amine can be prepared through multi-step organic reactions, including Friedel-Crafts alkylation, reduction, and functional group transformations. Laboratories focusing on high-throughput screening or fragment-based drug design often explore similar amines as building blocks. The compound's amine functionality also makes it a candidate for further derivatization, such as amide formation or Schiff base synthesis, aligning with the broader interest in click chemistry and bioconjugation techniques.

Environmental and regulatory considerations are increasingly shaping the discourse around chemical compounds. While 2229128-93-0 is not classified under restricted categories, its handling and disposal should adhere to standard laboratory safety protocols. Searches for "green chemistry alternatives for amine synthesis" highlight the industry's shift toward sustainable practices, which may influence future applications of this compound.

In material science, the conjugated system of 2-(2-methoxy-4,5-dimethylphenyl)prop-2-en-1-amine could be explored for its electronic properties, potentially contributing to organic semiconductors or photovoltaic materials. This aligns with the rising interest in renewable energy technologies and organic electronics, where researchers seek novel aromatic amines to improve device performance.

Analytical characterization of CAS 2229128-93-0 typically involves techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets the stringent requirements of pharmaceutical or industrial use. Queries such as "HPLC method for 2-(2-methoxy-4,5-dimethylphenyl)prop-2-en-1-amine" underscore the importance of quality control in chemical supply chains.

In summary, 2-(2-methoxy-4,5-dimethylphenyl)prop-2-en-1-amine represents a versatile intermediate with broad applicability across scientific disciplines. Its structural motifs resonate with contemporary research themes, from drug development to sustainable materials. As innovation continues to drive demand for tailored organic molecules, compounds like 2229128-93-0 will remain pivotal in addressing complex scientific challenges.